Cas no 1351397-93-7 ((1S)-1-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine)

• Product Name: (1S)-1-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine
• CAS No: 1351397-93-7
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5178973
• Update Time: 2025-05-20

(1S)-1-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine
• 1,3,4-Oxadiazole-2-methanamine, 5-ethyl-α-(phenylmethyl)-, (αS)-
• (S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine

• Inchi： 1S/C12H15N3O/c1-2-11-14-15-12(16-11)10(13)8-9-6-4-3-5-7-9/h3-7,10H,2,8,13H2,1H3/t10-/m0/s1
• InChI Key： VMDZFDPTQJFXRZ-JTQLQIEISA-N
• SMILES： [C@H](C1=NN=C(CC)O1)(N)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (1S)-1-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine

Comprehensive Overview of (1S)-1-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine (CAS No. 1351397-93-7): Structure, Applications, and Research Insights

The compound (1S)-1-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine (CAS No. 1351397-93-7) is a chiral amine derivative featuring a unique 1,3,4-oxadiazole scaffold. This structure is increasingly recognized for its versatility in medicinal chemistry and material science. The presence of the ethyl and phenyl substituents enhances its potential for selective interactions, making it a subject of interest in drug discovery and biochemical research. Researchers are particularly intrigued by its stereospecificity ((1S)-configuration), which plays a critical role in binding affinity and metabolic stability.

In recent years, the demand for heterocyclic compounds like 1,3,4-oxadiazoles has surged due to their applications in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. A 2023 study highlighted the role of similar scaffolds in targeting neurodegenerative diseases, aligning with the growing public focus on Alzheimer's therapeutics and Parkinson's disease research. The 5-ethyl-1,3,4-oxadiazole moiety in this compound may offer advantages in blood-brain barrier permeability, a hot topic in CNS drug development forums.

Synthetic routes to CAS 1351397-93-7 often involve cyclization reactions of hydrazide intermediates, followed by chiral resolution to achieve the desired (1S)-enantiomer. Analytical techniques such as HPLC chiral separation and X-ray crystallography are critical for quality control, reflecting industry trends toward high-precision synthesis. The compound's logP and hydrogen bonding capacity (calculated via quantum mechanical modeling) are frequently discussed in ADME prediction studies, addressing the pharmaceutical community's emphasis on drug-likeness optimization.

Beyond pharmacology, (1S)-1-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine has potential in agrochemical innovation. Its structural motifs resemble those in herbicide safeners, coinciding with searches for eco-friendly crop protection solutions. Patent databases reveal related derivatives in light-emitting materials, tapping into the OLED technology boom. These multidisciplinary applications underscore its relevance in molecular design discussions across LinkedIn and ResearchGate.

For researchers querying "chiral oxadiazole synthesis" or "phenyl-ethanamine derivatives biological activity", this compound exemplifies the intersection of asymmetric catalysis and bioisostere replacement strategies. Its CAS 1351397-93-7 identifier frequently appears in structure-activity relationship (SAR) studies, particularly those investigating allosteric modulation—a trending concept in precision medicine webinars. Analytical challenges like enantiomeric excess determination also position it as a case study in pharmaceutical QC tutorials.

Environmental and regulatory aspects of 1351397-93-7 align with green chemistry principles. Recent PubMed articles discuss solvent-free synthesis methods for analogous compounds, responding to Google Scholar searches on "sustainable heterocycle preparation". The ethanamine segment’s biodegradability profile further supports its inclusion in EPA-compliant formulations, a priority for manufacturers adapting to REACH regulations.

In summary, (1S)-1-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine represents a convergence of medicinal chemistry, materials science, and environmental sustainability. Its CAS 1351397-93-7 designation serves as a gateway for researchers exploring structure-based drug design or heterocyclic photophysics, making it a recurring subject in both academic curricula and industrial R&D reports.